Cas no 1515-76-0 (1-Acetoxy-1,3-butadiene)

• Product Name: 1-Acetoxy-1,3-butadiene
• CAS No: 1515-76-0
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD00008714
• CID: 83737
• PubChem ID: 24853196
• Update Time: 2025-04-18

1-Acetoxy-1,3-butadiene Chemical and Physical Properties

Names and Identifiers

• 1,3-butadienyl acetate
• 1-Acetoxy-1,3-butadiene
• 1,3-butadien-1-ol,acetate
• 1,3-BUTADIEN-1-YL ACETATE
• 1-acetoxy-buta-1,3-diene
• 1-acetoxybutadiene
• 1-acetoxyl-1,3-butadiene
• 2-acetoxybutadiene
• Acetic acid-1,3-butadienyl
• Butadienyl acetate
• crotonaldehyde enol acetate
• monoacetoxy-1,3-butadiene
• trans-1-acetoxybutadiene
• (E)-1,3-Butadienyl acetate
• (1E)-1,3-Butadienyl acetate
• 1515-76-0
• (E)-Buta-1,3-dien-1-yl acetate
• DTXSID00189208
• 35694-20-3
• UNII-N96404R1FH
• 1,3-Butadien-1-ol, 1-acetate
• (E)-buta-1,3-dienyl acetate
• 1,3-BUTADIEN-1-OL, ACETATE
• BAA51576
• [(1E)-buta-1,3-dienyl] acetate
• MFCD00008714
• trans-1-Acetoxy-1,3-butadiene
• SCHEMBL973840
• ?1-ACETOXY-1,3-BUTADIENE
• 1,3-Butadienylester kyseliny octove
• 4B2X0YSB2H
• (1E)-1,3-butadien-1-ol acetate
• (1E)-1,3-Butadienyl acetate #
• AKOS015903637
• 1,3-Butadien-1-ol, acetate, (1E)-
• BRN 1743394
• Q27259361
• Acetic acid, 1,3-butadienyl ester
• EINECS 216-159-6
• 3-02-00-00295 (Beilstein Handbook Reference)
• NMQQBXHZBNUXGJ-SNAWJCMRSA-N
• N96404R1FH
• 1,3-Butadienyl acetate, (1E)-
• 1,3-Butadienylester kyseliny octove [Czech]
• UNII-4B2X0YSB2H
• 1-Acetoxy-1,3-butadiene, cis + trans
• 1,3-Butadien-1-ol, 1-acetate, (1E)-
• buta-1,3-dien-1-yl acetate
• G86291
• DTXCID90111699

• MDL： MFCD00008714
• Inchi： 1S/C6H8O2/c1-3-4-5-8-6(2)7/h3-5H,1H2,2H3/b5-4+
• InChI Key： NMQQBXHZBNUXGJ-SNAWJCMRSA-N
• SMILES： O(/C=C/C=C)C(C)=O
• BRN： 1743394

Computed Properties

• Exact Mass: 112.05200
• Monoisotopic Mass: 112.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.945 g/mL at 25 °C(lit.)
• Boiling Point: 60-61 °C/40 mmHg(lit.)
• Flash Point: Fahrenheit: 91.4 ° f
  Celsius: 33 ° c
  
• Refractive Index: n20/D 1.469(lit.)
• PSA: 26.30000
• LogP: 1.24920
• Solubility: Soluble in most organic solvents, it can be used in a variety of organic solvents.
• Vapor Pressure: 40 mmHg ( 60 °C)

1-Acetoxy-1,3-butadiene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H302-H311-H315-H319-H335
• Warning Statement： P210-P280-P302+P352+P312-P304+P340+P312-P337+P313-P403+P235
• Hazardous Material transportation number：UN 1992 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-21/22-36/37/38
• Safety Instruction： S26; S36/37
• RTECS：EJ1225000
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R21/22; R36/37/38
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters